Cas no 2248175-28-0 ((2S)-5,5,5-Trifluoro-2-methylpentanoic acid)

• Product Name: (2S)-5,5,5-Trifluoro-2-methylpentanoic acid
• CAS No: 2248175-28-0
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• CID: 6085348
• PubChem ID: 137940818
• Update Time: 2025-06-13

(2S)-5,5,5-Trifluoro-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-5,5,5-Trifluoro-2-methylpentanoic acid
• PPOLMOVJCMRNMT-BYPYZUCNSA-N
• 2248175-28-0
• EN300-6505761

• Inchi： 1S/C6H9F3O2/c1-4(5(10)11)2-3-6(7,8)9/h4H,2-3H2,1H3,(H,10,11)/t4-/m0/s1
• InChI Key： PPOLMOVJCMRNMT-BYPYZUCNSA-N
• SMILES： FC(CC[C@@H](C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 170.05546401g/mol
• Monoisotopic Mass: 170.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on (2S)-5,5,5-Trifluoro-2-methylpentanoic acid

Recent Advances in the Study of (2S)-5,5,5-Trifluoro-2-methylpentanoic Acid (CAS: 2248175-28-0)

The compound (2S)-5,5,5-Trifluoro-2-methylpentanoic acid (CAS: 2248175-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated carboxylic acid is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic enzymes and receptors. Its unique trifluoromethyl group and stereochemical configuration make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthetic pathways and applications of (2S)-5,5,5-Trifluoro-2-methylpentanoic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized enzymatic resolution method for producing this compound with high enantiomeric purity (>99% ee). The researchers utilized a lipase-catalyzed kinetic resolution, which proved to be more efficient than traditional chemical synthesis methods in terms of yield and environmental impact.

In pharmacological research, (2S)-5,5,5-Trifluoro-2-methylpentanoic acid has shown promise as a building block for PPARγ (peroxisome proliferator-activated receptor gamma) modulators. A team at Harvard Medical School incorporated this moiety into novel antidiabetic compounds, demonstrating improved metabolic stability and target selectivity compared to previous generations of PPARγ agonists. The trifluoromethyl group was found to enhance membrane permeability while maintaining favorable pharmacokinetic properties.

The compound's potential in central nervous system (CNS) drug development has also been explored. Researchers at Stanford University reported that derivatives of (2S)-5,5,5-Trifluoro-2-methylpentanoic acid exhibited significant blood-brain barrier penetration in preclinical models, making them candidates for neurodegenerative disease therapeutics. The stereochemistry at the 2-position was crucial for maintaining this transport capability while minimizing off-target effects.

From a safety perspective, recent toxicological studies have confirmed that (2S)-5,5,5-Trifluoro-2-methylpentanoic acid itself shows favorable safety profiles in animal models, with no observed cytotoxicity at therapeutic concentrations. However, researchers caution that the safety of final drug products will depend on the specific modifications made to this core structure.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound, with several companies filing patents for its use in various therapeutic areas. The combination of synthetic accessibility, favorable physicochemical properties, and biological activity positions (2S)-5,5,5-Trifluoro-2-methylpentanoic acid as a versatile tool in medicinal chemistry that will likely see expanded applications in the coming years.